Cas no 1805623-96-4 (Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate)

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromomethyl and difluoromethyl functional groups enhances its reactivity, enabling selective modifications for the construction of complex heterocyclic frameworks. The hydroxyl and ester moieties further contribute to its synthetic flexibility, allowing for derivatization under mild conditions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given its ability to serve as a precursor for targeted functionalization. Its well-defined structure and stability under controlled conditions make it a reliable reagent for research and industrial applications.
Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate structure
1805623-96-4 structure
Product Name:Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
CAS No:1805623-96-4
MF:C9H8BrF2NO3
MW:296.065528869629
CID:4889908
Update Time:2025-10-31

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
    • Inchi: 1S/C9H8BrF2NO3/c1-16-9(15)6-5(7(11)12)4(2-10)3-13-8(6)14/h3,7H,2H2,1H3,(H,13,14)
    • InChI Key: PGSJJBOLELPLCM-UHFFFAOYSA-N
    • SMILES: BrCC1=CNC(C(C(=O)OC)=C1C(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 390
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.4

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029026815-250mg
Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
1805623-96-4 95%
250mg
$940.80 2022-04-01
Alichem
A029026815-500mg
Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
1805623-96-4 95%
500mg
$1,600.75 2022-04-01
Alichem
A029026815-1g
Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
1805623-96-4 95%
1g
$2,808.15 2022-04-01

Additional information on Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

Comprehensive Overview of Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805623-96-4)

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805623-96-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique functional groups, including a bromomethyl, difluoromethyl, and hydroxyl moiety. Its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate as a building block for designing novel small-molecule inhibitors and biologically active compounds. Its difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity in target proteins.

The compound's bromomethyl functionality offers excellent reactivity for further derivatization, enabling chemists to explore diverse synthetic pathways. This property aligns with the growing trend of click chemistry and late-stage functionalization in medicinal chemistry. Additionally, the ester group in its structure provides a handle for hydrolysis or transesterification, expanding its utility in prodrug design.

From an environmental perspective, the development of eco-friendly synthetic routes for compounds like Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate is a hot topic. Researchers are investigating catalytic methods and green solvents to minimize waste and energy consumption during its production. This aligns with the broader pharmaceutical industry's push toward sustainable chemistry and green manufacturing practices.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for confirming its purity and structural integrity, especially when used as a reference standard in quality control laboratories. The compound's stability under various storage conditions is also a subject of ongoing research, particularly for industrial-scale applications.

In the context of drug discovery, Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate has shown promise as a precursor for kinase inhibitors and antimicrobial agents. Its structural features are compatible with fragment-based drug design strategies, which are gaining popularity in targeting protein-protein interactions and undruggable targets. The compound's potential in addressing antibiotic resistance is particularly noteworthy, given the global health crisis posed by multidrug-resistant pathogens.

The agrochemical industry has also shown interest in this compound for developing next-generation crop protection agents. Its pyridine core and fluorine atoms may contribute to improved pest control efficacy while maintaining favorable environmental profiles. This is especially relevant as regulators worldwide impose stricter guidelines on pesticide residues and ecotoxicological impacts.

From a commercial standpoint, Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate remains a niche product with limited suppliers. However, its market potential is growing as more research institutions and pharmaceutical companies recognize its value in structure-activity relationship (SAR) studies. Custom synthesis services for this compound are increasingly available to meet the demand from academic and industrial researchers.

Future research directions for this compound may include exploring its bioconjugation potential, developing continuous flow synthesis methods, and investigating its applications in material science. The compound's unique combination of functional groups makes it an interesting candidate for creating functional polymers or smart materials with specific properties.

In summary, Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805623-96-4) represents a valuable tool for modern chemical research. Its multifaceted reactivity and structural features position it at the intersection of several cutting-edge scientific disciplines, from medicinal chemistry to sustainable agriculture. As synthetic methodologies advance and biological targets become more complex, this compound will likely play an increasingly important role in scientific innovation.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD